Methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate;hydrochloride

• IUPAC Name: methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C12H20N2O3.ClH/c1-17-12(16)10-6-8-4-2-3-5-9(8)14(10)11(15)7-13;/h8-10H,2-7,13H2,1H3;1H/t8-,9-,10-;/m0./s1
• InChI Key: LXPYTDJAQJEFLV-PUBMXKGKSA-N
• Canonical SMILES: COC(=O)C1CC2CCCCC2N1C(=O)CN.Cl
• Isomeric SMILES: COC(=O)[C@@H]1C[C@@H]2CCCC[C@@H]2N1C(=O)CN.Cl
• Molecular Formula: C12H21ClN2O3
• Molecular Weight: 276.76 g/mol
• CAS No.: 2413846-40-7

Description

Methyl (2S,3aS,7aS)-1-(2-aminoacetyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C12H21ClN2O3 and its molecular weight is 276.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

This compound's synthesis and structural properties have been explored through various chemical reactions, demonstrating the chemical versatility and potential for further modification. One notable study described a high yielding and remarkably stereoselective alpha-methylation reaction of the (2S,3aS,7aS) stereoisomer of octahydroindole-2-carboxylic acid, suitably protected, highlighting the significance of stereoselectivity in chemical synthesis due to the steric hindrance imposed by the fused cyclohexane ring. This process accounts for the formation of (S,S,S)-(alphaMe)Oic with high selectivity and retention of configuration (Sayago et al., 2008).

Another study focused on the synthesis, structure, and reactions of what was termed the "most twisted amide," showcasing how the structural peculiarities of certain compounds can lead to unique reactivity profiles and potential applications in synthetic chemistry. The findings demonstrate that despite its amide classification, the compound behaves more like a ketone with an amino group attached directly to the carbonyl carbon, suggesting intriguing possibilities for synthetic applications and mechanistic studies (Kirby et al., 2001).